Cas no 1806921-73-2 (3'-Amino-5'-bromo-2'-(trifluoromethyl)acetophenone)

• Product Name: 3'-Amino-5'-bromo-2'-(trifluoromethyl)acetophenone
• CAS No: 1806921-73-2
• MF: C₉H₇BrF₃NO
• MW: 282.057192087173
• CID: 4971775
• Update Time: 2025-07-21

3'-Amino-5'-bromo-2'-(trifluoromethyl)acetophenone Chemical and Physical Properties

Names and Identifiers

• 3'-Amino-5'-bromo-2'-(trifluoromethyl)acetophenone

• Inchi： 1S/C9H7BrF3NO/c1-4(15)6-2-5(10)3-7(14)8(6)9(11,12)13/h2-3H,14H2,1H3
• InChI Key： WVQVJXYDFDQAHA-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(C(F)(F)F)=C(C(C)=O)C=1)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 256
• XLogP3: 2.5
• Topological Polar Surface Area: 43.1

Additional information on 3'-Amino-5'-bromo-2'-(trifluoromethyl)acetophenone

Introduction to 3'-Amino-5'-bromo-2'-(trifluoromethyl)acetophenone (CAS No. 1806921-73-2) in Modern Chemical Biology

The compound 3'-Amino-5'-bromo-2'-(trifluoromethyl)acetophenone (CAS No. 1806921-73-2) represents a significant advancement in the realm of chemical biology, particularly in the synthesis and development of novel pharmaceutical agents. This molecule, characterized by its unique structural features—including a bromine substituent at the 5' position and a trifluoromethyl group at the 2' position—has garnered attention for its potential applications in medicinal chemistry and drug discovery.

From a structural perspective, the presence of both amino and bromo functional groups, coupled with the electron-withdrawing effect of the trifluoromethyl moiety, makes this compound a versatile intermediate in organic synthesis. The combination of these features allows for diverse chemical transformations, enabling researchers to explore various synthetic pathways that could lead to the development of new bioactive molecules.

In recent years, there has been growing interest in fluorinated aromatic compounds due to their enhanced metabolic stability and improved pharmacokinetic properties. The trifluoromethyl group, in particular, is widely recognized for its ability to modulate lipophilicity and binding affinity, making it a valuable component in drug design. The incorporation of this group into 3'-Amino-5'-bromo-2'-(trifluoromethyl)acetophenone enhances its utility as a building block for more complex scaffolds.

The bromo substituent at the 5' position further contributes to the compound's reactivity, facilitating cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These reactions are pivotal in constructing biaryl structures, which are prevalent in many pharmacologically active agents. The amino group also provides opportunities for further functionalization, allowing for the introduction of additional pharmacophores or modifications that could enhance target specificity.

Recent studies have highlighted the role of 3'-Amino-5'-bromo-2'-(trifluoromethyl)acetophenone as a precursor in the synthesis of kinase inhibitors. Kinases are critical targets in oncology and inflammatory diseases, and their inhibition has been a major focus of drug development efforts. The structural motifs present in this compound make it an attractive candidate for designing molecules that can selectively inhibit aberrant signaling pathways associated with these diseases.

Moreover, the compound's potential as an intermediate in photodynamic therapy (PDT) has been explored. PDT involves the use of photosensitizers that, upon activation by light, generate reactive oxygen species (ROS) to induce cell death. The aromatic system of 3'-Amino-5'-bromo-2'-(trifluoromethyl)acetophenone could serve as a platform for developing novel photosensitizers with improved efficacy and reduced side effects.

The synthesis of this compound typically involves multi-step organic transformations that highlight modern synthetic methodologies. For instance, palladium-catalyzed cross-coupling reactions can be employed to introduce the bromine and trifluoromethyl groups with high precision. Additionally, transition-metal-catalyzed C-H activation strategies have been utilized to streamline the synthesis process, reducing the number of synthetic steps and improving overall yields.

In conclusion, 3'-Amino-5'-bromo-2'-(trifluoromethyl)acetophenone (CAS No. 1806921-73-2) stands out as a versatile and valuable intermediate in chemical biology and pharmaceutical research. Its unique structural features—combining an amino group, a bromine substituent, and a trifluoromethyl moiety—make it an excellent candidate for further derivatization and exploration in drug discovery efforts. As research continues to uncover new applications for fluorinated aromatic compounds, this molecule is poised to play a significant role in shaping the future of medicinal chemistry.